4-Bromo-1-(4-methylbenzyl)-1H-pyrazole-5-carbaldehyde

• Molecular Formula: C12H11BrN2O
• Molecular Weight: 279.13 g/mol
• IUPAC Name: 4-bromo-2-[(4-methylphenyl)methyl]pyrazole-3-carbaldehyde
• InChI: InChI=1S/C12H11BrN2O/c1-9-2-4-10(5-3-9)7-15-12(8-16)11(13)6-14-15/h2-6,8H,7H2,1H3
• InChI Key: WIHLVGWCQXPMTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=C(C=N2)Br)C=O
• CAS No.: 289504-55-8

Description

4-Bromo-1-(4-methylbenzyl)-1H-pyrazole-5-carbaldehyde is a chemical compound that belongs to the class of pyrazoles. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2. This specific compound is characterized by the presence of a bromine atom at the 4-position, a 4-methylbenzyl group at the 1-position, and an aldehyde group at the 5-position of the pyrazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-1-(4-methylbenzyl)-1H-pyrazole-5-carbaldehyde can be achieved through various synthetic routes. One common method involves the reaction of 4-bromo-1H-pyrazole-5-carbaldehyde with 4-methylbenzyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography may be employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-1-(4-methylbenzyl)-1H-pyrazole-5-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions. For example, it can be replaced with an amino group using ammonia or an amine.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium under reflux conditions.

Reduction: Sodium borohydride in methanol at room temperature.

Substitution: Ammonia in ethanol under reflux conditions.

Major Products Formed

Oxidation: 4-Bromo-1-(4-methylbenzyl)-1H-pyrazole-5-carboxylic acid.

Reduction: 4-Bromo-1-(4-methylbenzyl)-1H-pyrazole-5-methanol.

Substitution: 4-Amino-1-(4-methylbenzyl)-1H-pyrazole-5-carbaldehyde.

Scientific Research Applications

4-Bromo-1-(4-methylbenzyl)-1H-pyrazole-5-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block in medicinal chemistry.

Biology: The compound can be used in the study of enzyme inhibition and as a probe in biochemical assays.

Industry: The compound can be used in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Bromo-1-(4-methylbenzyl)-1H-pyrazole-5-carbaldehyde depends on its specific application. In medicinal chemistry, it may act as an enzyme inhibitor by binding to the active site of the enzyme and preventing substrate binding. The molecular targets and pathways involved can vary depending on the specific enzyme or biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 4-Bromo-1-(4-methylbenzyl)-1H-pyrazol-3-amine
• 4-Bromo-1-(4-methylbenzyl)-1H-pyrazole-5-methanol
• 4-Bromo-1-(4-methylbenzyl)-1H-pyrazole-5-carboxylic acid

Uniqueness

4-Bromo-1-(4-methylbenzyl)-1H-pyrazole-5-carbaldehyde is unique due to the presence of both a bromine atom and an aldehyde group on the pyrazole ring. This combination of functional groups allows for a wide range of chemical reactions and applications, making it a versatile compound in various fields of research.